Cas no 1797029-88-9 (N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide))

• Product Name: N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide)
• CAS No: 1797029-88-9
• MF: C₃₂H₃₀Cl₂N₂O₆S
• MW: 641.561405658722
• CID: 5043322
• Update Time: 2025-10-25

N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide) Chemical and Physical Properties

Names and Identifiers

• PNXRBWCVIFJAIV-UHFFFAOYSA-N
• N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide)

• Inchi： 1S/C32H30Cl2N2O6S/c1-41-29-13-7-23(33)19-27(29)31(37)35-17-15-21-3-9-25(10-4-21)43(39,40)26-11-5-22(6-12-26)16-18-36-32(38)28-20-24(34)8-14-30(28)42-2/h3-14,19-20H,15-18H2,1-2H3,(H,35,37)(H,36,38)
• InChI Key： PNXRBWCVIFJAIV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(C2=CC=C(CCNC(=O)C3=CC(Cl)=CC=C3OC)C=C2)(=O)=O)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Additional information on N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide)

Comprehensive Overview of N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide) (CAS No. 1797029-88-9)

N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide) is a sophisticated organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and material science research. With the CAS number 1797029-88-9, this compound is recognized for its potential applications in drug development, particularly in targeting specific biochemical pathways. Researchers are increasingly exploring its properties due to its structural complexity and functional versatility.

The compound's name highlights its intricate architecture, featuring a sulfonylbis(4,1-phenylene) core linked to ethane-2,1-diyl spacers and terminating in 5-chloro-2-methoxybenzamide groups. This design suggests potential interactions with biological targets, making it a candidate for therapeutic applications. Recent studies have focused on its solubility, stability, and binding affinity, which are critical for optimizing its performance in various formulations.

In the context of current trends, N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide) aligns with the growing demand for highly specific small-molecule modulators in precision medicine. Its chloro and methoxy substituents may contribute to enhanced bioavailability and target selectivity, addressing common challenges in drug discovery. Additionally, its potential role in polymeric materials has sparked interest in industries seeking advanced functional materials.

From an SEO perspective, queries such as "CAS 1797029-88-9 applications" or "sulfonylbis phenylene derivatives in drug design" reflect user interest in this compound's practical uses. Researchers often search for "synthesis of 5-chloro-2-methoxybenzamide derivatives" or "structure-activity relationships of sulfonyl-linked compounds," underscoring the need for detailed technical insights. This compound's relevance to green chemistry and sustainable synthesis methods further enhances its appeal in modern scientific discourse.

Quality control and analytical characterization of CAS 1797029-88-9 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. As regulatory standards evolve, compliance with Good Manufacturing Practices (GMP) for such compounds becomes increasingly critical, particularly for preclinical studies.

In summary, N,N'-((sulfonylbis(4,1-phenylene))bis(ethane-2,1-diyl))bis(5-chloro-2-methoxybenzamide) represents a compelling area of study at the intersection of chemistry and life sciences. Its multifaceted properties and alignment with contemporary research priorities make it a valuable subject for further investigation, with implications spanning therapeutics, materials, and beyond.